4-Hydroxy-8-methoxyquinolin-2(1H)-one

Specification

• CAS No.: 7224-68-2
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 4-hydroxy-8-methoxy-1H-quinolin-2-one
• Standard InChI: InChI=1S/C10H9NO3/c1-14-8-4-2-3-6-7(12)5-9(13)11-10(6)8/h2-5H,1H3,(H2,11,12,13)
• Standard InChI Key: ASLMYMBTHPUUJA-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=CC2=C1NC(=CC2=O)O
• SMILES: COC1=CC=CC2=C1NC(=O)C=C2O
• Canonical SMILES: COC1=CC=CC2=C1NC(=CC2=O)O

Introduction

Chemical Structure and Properties

4-Hydroxy-8-methoxyquinolin-2(1H)-one (CAS 7224-68-2) is a heterocyclic compound belonging to the quinolinone family. Its molecular structure features a quinoline core with specific functional groups: a hydroxyl group at position 4, a methoxy group at position 8, and an oxo group at position 2.

Physical and Chemical Properties

The compound possesses specific physicochemical characteristics that influence its behavior in various applications. These properties are summarized in Table 1.

Table 1. Physicochemical Properties of 4-Hydroxy-8-methoxyquinolin-2(1H)-one

Property	Value
Molecular Formula	C10H9NO3
Molecular Weight	191.18 g/mol
Melting Point	245-248 °C (solvent: ethanol, acetone)
Boiling Point	466.9±40.0 °C at 760 mmHg
Density	1.4±0.1 g/cm³
Appearance	Solid
Solubility	Low solubility in water; soluble in organic solvents (ethanol)
Flash Point	236.2±27.3 °C
Index of Refraction	1.690
Molar Refractivity	52.6±0.3 cm³
Acidity Coefficient (pKa)	4.50±1.00 (Predicted)

Identifier Type	Value
IUPAC Name	4-hydroxy-8-methoxy-1H-quinolin-2-one
Standard InChI	InChI=1S/C10H9NO3/c1-14-8-4-2-3-6-7(12)5-9(13)11-10(6)8/h2-5H,1H3,(H2,11,12,13)
Standard InChIKey	ASLMYMBTHPUUJA-UHFFFAOYSA-N
Canonical SMILES	COC1=CC=CC2=C1NC(=CC2=O)O
MDL Number	MFCD02183249

Biological Activities

4-Hydroxy-8-methoxyquinolin-2(1H)-one exhibits diverse biological activities that make it a promising candidate for various applications, particularly in the pharmaceutical industry.

Applications in Drug Research and Organic Synthesis

The versatile structure of 4-Hydroxy-8-methoxyquinolin-2(1H)-one makes it an important intermediate in drug research and organic synthesis.

Pharmaceutical Applications

The compound serves as a valuable building block for the development of pharmaceuticals due to its diverse biological activities. Its chemical structure allows for modifications that can enhance its biological properties, making it suitable for synthesizing new compounds with potential therapeutic benefits.

Stock Solution Preparation for Research

For research purposes, stock solutions of 4-Hydroxy-8-methoxyquinolin-2(1H)-one can be prepared according to specific concentration requirements, as outlined in Table 3.

Table 3. Stock Solution Preparation of 4-Hydroxy-8-methoxyquinolin-2(1H)-one

Concentration	Volume required for various weights
	1 mg
1 mM	5.2306 mL
5 mM	1.0461 mL
10 mM	0.5231 mL

Data from reference